Cas no 2104747-21-7 (methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate)

methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate structure
2104747-21-7 structure
Product Name:methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate
CAS No:2104747-21-7
MF:C8H9N5O2
MW:207.189360380173
CID:6422579
PubChem ID:165874171
Update Time:2025-05-18

methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2104747-21-7
    • methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate
    • EN300-786203
    • Inchi: 1S/C8H9N5O2/c1-13-5(3-4-9-13)6-7(8(14)15-2)11-12-10-6/h3-4H,1-2H3,(H,10,11,12)
    • InChI Key: NRVSPOPJWJMUQM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C(C2=CC=NN2C)=NNN=1)=O

Computed Properties

  • Exact Mass: 207.07562455g/mol
  • Monoisotopic Mass: 207.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 85.7Ų

methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

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methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate Related Literature

Additional information on methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate

Comprehensive Guide to Methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2104747-21-7)

Methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2104747-21-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of pyrazole and triazole rings, making it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in its potential applications, particularly in drug discovery and crop protection.

The molecular structure of methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate includes a methyl ester group, which enhances its reactivity and solubility in organic solvents. This property is crucial for its use in chemical synthesis, where it serves as a building block for more complex molecules. The compound's CAS number 2104747-21-7 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial settings.

One of the key reasons for the rising interest in methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate is its potential role in developing new antimicrobial agents. With the global increase in antibiotic resistance, researchers are exploring novel compounds that can combat resistant strains. The triazole moiety in this molecule is known for its antimicrobial properties, making it a promising candidate for further study.

In addition to pharmaceuticals, CAS 2104747-21-7 is also being investigated for its applications in agrochemicals. The pyrazole ring is a common feature in many pesticides and herbicides, and its presence in this compound suggests potential utility in crop protection. Farmers and agronomists are keen on finding eco-friendly alternatives to traditional pesticides, and this compound could play a role in sustainable agriculture.

The synthesis of methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate typically involves multi-step reactions, including cyclization and esterification. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of research and industrial applications. Detailed protocols for its synthesis are often sought after in chemical forums and publications.

Another area of interest is the compound's potential in material science. The combination of pyrazole and triazole rings can impart unique electronic properties, making it useful in developing advanced materials. Researchers are exploring its use in organic electronics, such as OLEDs and sensors, where its stability and reactivity are advantageous.

From a commercial perspective, the demand for CAS 2104747-21-7 is expected to grow as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic labs and industrial R&D departments. Its price and availability are common queries among potential buyers, highlighting its market relevance.

Safety and handling of methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate are also critical considerations. While it is not classified as a hazardous material, proper storage and handling protocols are essential to ensure its stability and longevity. Material safety data sheets (MSDS) provide detailed guidelines for its safe use in laboratories and production facilities.

In conclusion, methyl 5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2104747-21-7) is a compound of significant scientific and industrial interest. Its unique structure and versatile applications make it a valuable asset in pharmaceuticals, agrochemicals, and material science. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.

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